Cas no 874827-18-6 (2-Thiophenecarboxylic acid, 3-(3-hydroxyphenyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-(3-hydroxyphenyl)-, methyl ester
• CAS No: 874827-18-6
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• CID: 1898647
• PubChem ID: 86092608
• Update Time: 2025-05-27

2-Thiophenecarboxylic acid, 3-(3-hydroxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(3-hydroxyphenyl)-, methyl ester
• METHYL 3-(3-HYDROXYPHENYL)-2-THIOPHENECARBOXYLATE
• 874827-18-6
• G75695

• Inchi： 1S/C12H10O3S/c1-15-12(14)11-10(5-6-16-11)8-3-2-4-9(13)7-8/h2-7,13H,1H3
• InChI Key： HYTAMMJGWLZAML-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 234.03506535Da
• Monoisotopic Mass: 234.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų

Additional information on 2-Thiophenecarboxylic acid, 3-(3-hydroxyphenyl)-, methyl ester

Recent Advances in the Study of 2-Thiophenecarboxylic acid, 3-(3-hydroxyphenyl)-, methyl ester (CAS: 874827-18-6)

The compound 2-Thiophenecarboxylic acid, 3-(3-hydroxyphenyl)-, methyl ester (CAS: 874827-18-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and hydroxyphenyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic pathways for 2-Thiophenecarboxylic acid, 3-(3-hydroxyphenyl)-, methyl ester. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity of the compound, which is critical for preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro studies using human cell lines have shown that it significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, its antioxidant activity, measured via DPPH and FRAP assays, suggests potential applications in treating oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular conditions.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's interaction with specific molecular targets. Using molecular docking and dynamics simulations, researchers identified strong binding affinities for the Keap1-Nrf2 pathway, a key regulator of cellular defense mechanisms against oxidative stress. These findings underscore the compound's potential as a therapeutic agent for diseases mediated by oxidative damage.

In addition to its standalone therapeutic potential, 2-Thiophenecarboxylic acid, 3-(3-hydroxyphenyl)-, methyl ester has been investigated as a scaffold for the development of novel drug analogs. Recent work has focused on modifying its chemical structure to enhance bioavailability and reduce potential side effects. For instance, esterase-resistant analogs have been synthesized to improve metabolic stability, as reported in a 2024 study in the European Journal of Medicinal Chemistry.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future research. However, the current body of work provides a solid foundation for further exploration and underscores the importance of this compound in the evolving landscape of chemical biology and drug discovery.